Cas no 68585-12-6 (Oxirane, (phenoxymethyl)-, brominated)

• Product Name: Oxirane, (phenoxymethyl)-, brominated
• CAS No: 68585-12-6
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 1734846
• PubChem ID: 102766
• Update Time: 2025-04-21

Oxirane, (phenoxymethyl)-, brominated Chemical and Physical Properties

Names and Identifiers

• Oxirane, (phenoxymethyl)-, brominated
• Oxirane, 2-(phenoxymethyl)-, brominated
• Brominated glycidyl phenyl ether
• (2R)-2-[(4-bromophenoxy)methyl]oxirane
• (2S)-2-[(4-bromophenoxy)methyl]oxirane
• 4,5,6,7-tetrachloro-2-cyclooctylisoindole-1,3-dione
• SY263296
• EN300-09932
• NS00048959
• 4-BROMOPHENYL-2,3-EPOXYPROPYL ETHER
• 2-[(4-bromophenoxy)methyl]oxirane
• 2-(4-bromo-phenoxymethyl)-oxirane
• 4-17-00-00992 (Beilstein Handbook Reference)
• BRN 0383686
• 4-Bromophenyl 2,3-epoxypropyl ether
• DB-104051
• Bromophenyl glycidyl ether
• ((p-Bromophenoxy)methyl)oxirane
• 2-((4-bromophenoxy)methyl)oxirane
• EINECS 271-551-4
• 2-((4-bromophenoxy)methyl) oxirane
• 4-Bromophenyl glycidyl ether
• p-Bromophenyl glycidyl ether
• AKOS000200304
• A12289
• 2-(4-bromophenoxymethyl)oxirane
• AS-9940
• (p-Bromophenoxy)methyl)oxirane
• Oxirane, ((4-bromophenoxy)methyl)-
• MFCD08752559
• Propane, 1-(p-bromophenoxy)-2,3-epoxy-
• 1-(p-Bromophenoxy)-2,3-epoxypropane
• Oxirane, [(4-bromophenoxy)methyl]-
• 68585-12-6
• EINECS 218-656-3
• 2-[(4-Bromophenoxy)methyl]-oxirane
• AB01313
• AKOS016051272
• 2212-06-8
• ((4-Bromophenoxy)methyl)oxirane
• CS-0449672
• Z104492436
• MFCD00022341
• DTXSID90944762
• SCHEMBL1513424

• Inchi： 1S/C9H9BrO2/c10-7-1-3-8(4-2-7)11-5-9-6-12-9/h1-4,9H,5-6H2
• InChI Key： YKUYKENINQNULY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1CO1

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.8Ų